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Compound of Interest

Compound Name: 3-(Methylthio)-N-phenylaniline

Cat. No.: B089185 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-(Methylthio)-N-phenylaniline is a chemical compound of interest in various fields of

chemical synthesis. Its structure, featuring a methylthio group on one of the aniline rings,

suggests its potential as a building block in the development of novel molecules with

applications in pharmaceuticals, dyes, and pigments. This technical guide provides a summary

of the currently available chemical and physical properties of 3-(Methylthio)-N-phenylaniline.

It is important to note that while general information is available, detailed experimental

protocols, comprehensive spectral analyses, and in-depth biological activity studies for this

specific compound are limited in publicly accessible scientific literature.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 3-(Methylthio)-N-phenylaniline is

presented in the table below. This data is essential for its handling, characterization, and use in

synthetic applications.
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Property Value Reference

CAS Number 13313-45-6 [1]

Molecular Formula C₁₃H₁₃NS [1]

Molecular Weight 215.31 g/mol [1]

Physical Appearance Not specified

Melting Point Not specified

Boiling Point Not specified

Solubility Not specified

Storage Conditions Sealed in dry, 2-8°C [1]

Synthesis
A general method for the synthesis of 3-(Methylthio)-N-phenylaniline has been described,

although a detailed experimental protocol with specific reaction conditions, purification

methods, and characterization data is not readily available. The synthesis generally involves

the coupling of 3-(methylthio)aniline with a phenylating agent.

General Synthesis Workflow

The following diagram illustrates a conceptual workflow for the synthesis of 3-(Methylthio)-N-
phenylaniline.
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Caption: General workflow for the synthesis of 3-(Methylthio)-N-phenylaniline.

Experimental Protocols
Detailed, step-by-step experimental protocols for the synthesis, purification, and analysis of 3-
(Methylthio)-N-phenylaniline are not currently available in the surveyed scientific literature.

Researchers planning to work with this compound would need to develop and optimize these

protocols based on general principles of organic synthesis and analytical chemistry.

Spectral Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b089185?utm_src=pdf-body-img
https://www.benchchem.com/product/b089185?utm_src=pdf-body
https://www.benchchem.com/product/b089185?utm_src=pdf-body
https://www.benchchem.com/product/b089185?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089185?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


No specific experimental ¹H NMR or ¹³C NMR spectral data for 3-(Methylthio)-N-
phenylaniline has been found in the public domain. For confirmation of the structure,

researchers would need to acquire and interpret this data independently. As a reference, ¹³C

NMR data for the related compound, 3-(methylthio)aniline, is available[2].

Biological Activity and Signaling Pathways
There is a significant lack of information regarding the biological activity of 3-(Methylthio)-N-
phenylaniline. No studies on its cytotoxicity, pharmacological effects, or involvement in any

cellular signaling pathways have been identified. While some research exists on the biological

activities of compounds containing a (methylthio)phenyl group, this information is not specific to

3-(Methylthio)-N-phenylaniline and therefore cannot be directly extrapolated[3]. For instance,

a general protocol for assessing cytotoxicity using an MTT assay is available, which could be

adapted for future studies on this compound[3].

MTT Assay for Cytotoxicity (General Protocol)
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Seed cancer cells in 96-well plates

Incubate for 24 hours

Treat cells with various concentrations of test compound

Incubate for a specified period (e.g., 72 hours)

Add MTT solution to each well

Incubate to allow formazan crystal formation

Add solubilizing agent (e.g., DMSO)

Measure absorbance at a specific wavelength

Calculate cell viability and IC50 values
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Caption: A general workflow for a cytotoxicity MTT assay.
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Conclusion
3-(Methylthio)-N-phenylaniline remains a compound with potential for further exploration in

various chemical and biological applications. However, the current body of scientific literature

lacks the detailed experimental and analytical data necessary for a comprehensive

understanding of its properties and potential. This guide summarizes the available information

and highlights the areas where further research is required to fully characterize this compound

and unlock its potential for researchers, scientists, and drug development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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